![molecular formula C14H13NOS B6150065 2-[(1,3-thiazol-2-yl)methyl]-1,2,3,4-tetrahydronaphthalen-1-one CAS No. 1541461-98-6](/img/no-structure.png)
2-[(1,3-thiazol-2-yl)methyl]-1,2,3,4-tetrahydronaphthalen-1-one
Overview
Description
The compound “2-[(1,3-thiazol-2-yl)methyl]-1,2,3,4-tetrahydronaphthalen-1-one” is a derivative of thiazole . Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Synthesis Analysis
Thiazoles can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions . A rapid and elegant synthesis of a series of thiazoles uses microwave heating under solvent-free conditions .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazoles can undergo various chemical reactions due to the presence of electrophilic and nucleophilic sites in their structure . The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Mechanism of Action
The mechanism of action of thiazole derivatives can vary depending on their specific structure and the biological target. For example, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death .
Safety and Hazards
Thiazole and its derivatives are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They have been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ .
Future Directions
Thiazoles and their derivatives continue to be a subject of interest in medicinal chemistry due to their wide range of applications in the field of drug design and discovery . Future research may focus on the modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1,3-thiazol-2-yl)methyl]-1,2,3,4-tetrahydronaphthalen-1-one involves the condensation of 2-(bromomethyl)-1,2,3,4-tetrahydronaphthalen-1-one with 2-aminothiazole followed by reduction of the resulting imine intermediate.", "Starting Materials": [ "2-(bromomethyl)-1,2,3,4-tetrahydronaphthalen-1-one", "2-aminothiazole", "Sodium borohydride", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-(bromomethyl)-1,2,3,4-tetrahydronaphthalen-1-one and 2-aminothiazole in ethanol and add a catalytic amount of acetic acid.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture and filter the resulting solid.", "Step 4: Dissolve the solid in ethanol and add sodium borohydride.", "Step 5: Stir the reaction mixture at room temperature for 2 hours.", "Step 6: Quench the reaction with water and extract the product with ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 8: Purify the crude product by column chromatography to obtain 2-[(1,3-thiazol-2-yl)methyl]-1,2,3,4-tetrahydronaphthalen-1-one as a white solid." ] } | |
CAS RN |
1541461-98-6 |
Product Name |
2-[(1,3-thiazol-2-yl)methyl]-1,2,3,4-tetrahydronaphthalen-1-one |
Molecular Formula |
C14H13NOS |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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